Ethyl {4-[bis(1-methyl-4,6-dioxo-2-thioxohexahydropyrimidin-5-yl)methyl]-2-iodo-6-methoxyphenoxy}acetate

• Molecular Formula: C22H23IN4O8S2
• Molecular Weight: 662.5 g/mol
• IUPAC Name: ethyl 2-[4-[bis(1-methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-yl)methyl]-2-iodo-6-methoxyphenoxy]acetate
• InChI: InChI=1S/C22H23IN4O8S2/c1-5-34-12(28)8-35-16-10(23)6-9(7-11(16)33-4)13(14-17(29)24-21(36)26(2)19(14)31)15-18(30)25-22(37)27(3)20(15)32/h6-7,13-15H,5,8H2,1-4H3,(H,24,29,36)(H,25,30,37)
• InChI Key: YBOIBLWAAFZMEK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=C(C=C1I)C(C2C(=O)NC(=S)N(C2=O)C)C3C(=O)NC(=S)N(C3=O)C)OC

Description

Ethyl 2-[2-iodo-6-methoxy-4-[[(5S)-1-methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-yl]-[(5R)-1-methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-yl]methyl]phenoxy]acetate is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of ethyl 2-[2-iodo-6-methoxy-4-[[(5S)-1-methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-yl]-[(5R)-1-methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-yl]methyl]phenoxy]acetate involves several stepsThe reaction conditions often involve the use of specific reagents and catalysts to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Ethyl 2-[2-iodo-6-methoxy-4-[[(5S)-1-methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-yl]-[(5R)-1-methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-yl]methyl]phenoxy]acetate has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential biological activities, including antimicrobial and anticancer properties. In medicine, it is explored for its potential therapeutic applications .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact mechanism can vary depending on the biological system and the specific application. Generally, it is believed to exert its effects by binding to specific receptors or enzymes, thereby modulating their activity .

Comparison with Similar Compounds

When compared to similar compounds, ethyl 2-[2-iodo-6-methoxy-4-[[(5S)-1-methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-yl]-[(5R)-1-methyl-4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-yl]methyl]phenoxy]acetate stands out due to its unique structure and functional groups. Similar compounds include other iodinated and methoxylated phenoxy acetates, which may have different biological activities and chemical properties .